Cas no 64019-77-8 (1,2-Benzenedicarboxylic acid, 3,6-dimethoxy-)

1,2-Benzenedicarboxylic acid, 3,6-dimethoxy- structure
64019-77-8 structure
Product Name:1,2-Benzenedicarboxylic acid, 3,6-dimethoxy-
CAS No:64019-77-8
MF:C10H10O6
MW:226.182803630829
CID:1664744
PubChem ID:3334644
Update Time:2025-04-21

1,2-Benzenedicarboxylic acid, 3,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, 3,6-dimethoxy-
    • SCHEMBL8996451
    • AKOS023398771
    • 3,6-Dimethoxybenzene-1,2-dicarboxylic acid
    • F2147-5232
    • 3,6-dimethoxyphthalic Acid
    • 64019-77-8
    • VHBUDUULDRSEDI-UHFFFAOYSA-N
    • Inchi: 1S/C10H10O6/c1-15-5-3-4-6(16-2)8(10(13)14)7(5)9(11)12/h3-4H,1-2H3,(H,11,12)(H,13,14)
    • InChI Key: VHBUDUULDRSEDI-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C(C(=O)O)=C1C(=O)O)OC

Computed Properties

  • Exact Mass: 226.0477
  • Monoisotopic Mass: 226.04773803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • PSA: 93.06
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.